Cas no 78776-54-2 (1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI))

• Product Name: 1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI)
• CAS No: 78776-54-2
• MF: C₁₇H₁₃ClO₆
• MW: 348.734524488449
• CID: 565354
• PubChem ID: 5488123
• Update Time: 2024-03-01

1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium,4-carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI)
• 4-Carboxy-5,7-dihydroxy-2-(4-methoxyphenyl)-1-benzopyrylium chloride
• 5,7-dihydroxy-2-(4-methoxyphenyl)chromenylium-4-carboxylic acid,chloride

• Inchi： 1S/C17H12O6.ClH/c1-22-11-4-2-9(3-5-11)14-8-12(17(20)21)16-13(19)6-10(18)7-15(16)23-14;/h2-8H,1H3,(H2-,18,19,20,21);1H
• InChI Key： KWQSOISUDVIHQJ-UHFFFAOYSA-N
• SMILES： [O+]1=C2C=C(O)C=C(O)C2=C(C(O)=O)C=C1C1=CC=C(OC)C=C1.[Cl-]

Computed Properties

• Exact Mass: 348.040066
• Monoisotopic Mass: 348.040066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids